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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and testing the

efficacy of fosamine, a plant growth regulator used for the control of woody brush species. The

following sections detail the mechanism of action, quantitative efficacy data, and standardized

protocols for conducting field trials.

Introduction to Fosamine
Fosamine, commercially known as Krenite® S, is a selective, post-emergent herbicide

specifically targeting woody and leafy plants.[1] Its unique mode of action involves inhibiting

bud development, which becomes apparent in the spring following a late summer or early fall

application.[2][3] Treated deciduous plants fail to leaf out and subsequently die, often without

the typical "brownout" effect seen with other herbicides.[4] This characteristic makes it a

valuable tool for brush control in areas where aesthetics are a concern.[4]

Mechanism of Action
Fosamine ammonium functions as a plant growth regulator.[2] While its precise molecular

mechanism is not fully understood, it is known to be absorbed by the foliage and translocated

throughout the plant, where it inhibits the formation of new buds.[3][5] The effects of the

herbicide are most visible in the spring following a late summer or early fall application, as the

treated brush fails to produce new leaves and eventually dies.[2][3]
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Data Presentation: Efficacy of Fosamine on Brush
Species
The following table summarizes available quantitative data on the efficacy of fosamine on a

key invasive brush species. While extensive tabular data across a wide range of species and

application rates is limited in publicly available literature, the following provides a critical data

point for Rhamnus cathartica.

Target
Brush
Species

Common
Name

Application
Rate
(Product)

Application
Timing

Efficacy (%
Mortality)

Reference

Rhamnus

cathartica

Common

Buckthorn
Not specified

Late

Summer/Earl

y Fall

95% [6][7]

Note: The study on Rhamnus cathartica highlights the high efficacy of fosamine on this

invasive species.[6][7] Further research and field trials are encouraged to develop a broader

dataset for other brush species. Typical application rates for Krenite® S range from 1.5 to 3

gallons per acre (6 to 12 lbs active ingredient/acre).[8]

Experimental Protocols for Fosamine Efficacy
Testing
The following protocols are designed to provide a standardized methodology for conducting

field trials to evaluate the efficacy of fosamine on brush species.

Site Selection and Plot Establishment
Site Criteria: Select a site with a uniform and dense population of the target brush species.

The terrain should be consistent across the trial area to minimize variability.

Plot Design: Establish experimental plots of a standardized size (e.g., 10m x 10m). A buffer

zone of at least 2 meters should be maintained between plots to prevent spray drift.
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Replication: Each treatment, including a control (untreated) group, should be replicated at

least three to four times in a randomized complete block design. This design helps to

account for any environmental gradients within the study area.

Plot Marking: Clearly mark the corners of each plot with durable stakes and label each plot

with a unique identifier.

Pre-Treatment Assessment
Species Identification and Density: Within each plot, identify all brush species present and

record the density (e.g., number of stems per square meter) of the target species.

Vegetation Height and Vigor: Measure and record the average height of the target brush

species. Assess the overall vigor of the plants on a qualitative scale (e.g., poor, fair, good,

excellent).

Photographic Documentation: Take photographs of each plot from designated photo points

before treatment application.

Herbicide Preparation and Application
Product Information: Use a commercial formulation of fosamine, such as Krenite® S (41.5%

fosamine ammonium).[1] Record the product name, formulation, and batch number.

Solution Preparation: Prepare the herbicide solution according to the desired application

rates. It is recommended to test a range of rates to determine the optimal concentration for

the target species. The addition of a non-ionic surfactant is often recommended to improve

foliar uptake.[2]

Application Timing: Apply fosamine in the late summer or early fall, within two months of the

typical onset of autumn leaf coloration for deciduous species.[2]

Application Method: Utilize a calibrated backpack sprayer or a handheld spray gun to ensure

uniform coverage of the foliage. The application should be made to the point of wetness, but

not to the point of runoff.

Environmental Conditions: Record the environmental conditions at the time of application,

including temperature, relative humidity, wind speed, and direction. Avoid application during
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windy conditions to minimize drift.

Post-Treatment Efficacy Evaluation
Evaluation Timing: The primary efficacy evaluation should be conducted in the spring

following the treatment, once untreated plants have fully leafed out. Subsequent evaluations

can be performed later in the growing season and in the following year to assess long-term

control.

Assessment Parameters:

Percent Mortality: Count the number of dead stems of the target species in each plot and

express this as a percentage of the initial stem count. A plant is considered dead if it

shows no signs of green tissue or bud development.

Canopy Reduction/Defoliation: Visually estimate the percentage of canopy reduction or

defoliation for the target species in each plot compared to the untreated control plots.

Vigor Rating: Assess the vigor of any surviving plants on the same qualitative scale used

in the pre-treatment assessment.

Data Collection: Record all data on standardized data sheets for each plot.

Photographic Documentation: Repeat photographs from the established photo points at each

evaluation interval.

Data Analysis
Statistical Analysis: Analyze the collected data using appropriate statistical methods, such as

Analysis of Variance (ANOVA), to determine if there are significant differences between the

treatment groups. A p-value of <0.05 is typically used to indicate statistical significance.

Reporting: Summarize the results in a clear and concise report, including the data tables,

statistical analysis, and a discussion of the findings.

Visualizations
The following diagrams illustrate the key processes involved in fosamine efficacy testing.
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Caption: Experimental workflow for fosamine efficacy testing on brush.
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Caption: Detailed workflow for post-treatment efficacy evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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